4-Chloro-3-(3-cyanophenyl)benzoic acid
Description
4-Chloro-3-(3-cyanophenyl)benzoic acid (CAS: 1355247-06-1) is a substituted benzoic acid derivative featuring a chlorine atom at the 4-position and a 3-cyanophenyl group at the 3-position of the aromatic ring. The cyano (-CN) group is electron-withdrawing, which enhances the acidity of the carboxylic acid moiety (pKa ~2-3) compared to unsubstituted benzoic acid (pKa ~4.2) . This compound is primarily utilized in pharmacological research and as a synthetic intermediate for designing enzyme inhibitors or receptor modulators due to its structural versatility .
Properties
IUPAC Name |
4-chloro-3-(3-cyanophenyl)benzoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO2/c15-13-5-4-11(14(17)18)7-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTDWLJHJGNYECW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)C#N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688798 | |
| Record name | 6-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.67 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261945-34-9 | |
| Record name | 6-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-(3-cyanophenyl)benzoic acid typically involves the Suzuki-Miyaura coupling reaction. This reaction is a palladium-catalyzed cross-coupling between an aryl halide and an organoboron compound. The reaction conditions are generally mild and functional group tolerant, making it a preferred method for synthesizing complex organic molecules .
Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki-Miyaura coupling reactions, utilizing optimized conditions for high yield and purity. The choice of reagents, catalysts, and solvents is crucial to ensure the efficiency and cost-effectiveness of the process.
Chemical Reactions Analysis
Types of Reactions: 4-Chloro-3-(3-cyanophenyl)benzoic acid undergoes various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.
Oxidation and Reduction: The cyano group can be reduced to an amine, while the carboxylic acid group can be oxidized to form different derivatives.
Common Reagents and Conditions:
Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.
Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.
Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4).
Major Products:
- Substitution reactions can yield various substituted biphenyl derivatives.
- Reduction of the cyano group forms aminobiphenyl derivatives.
- Oxidation of the carboxylic acid group can produce benzoic acid derivatives.
Scientific Research Applications
4-Chloro-3-(3-cyanophenyl)benzoic acid has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis for creating complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the production of advanced materials and specialty chemicals.
Mechanism of Action
The mechanism of action of 4-Chloro-3-(3-cyanophenyl)benzoic acid depends on its interaction with specific molecular targets. The chloro and cyano groups can participate in various binding interactions, influencing the compound’s biological activity. The carboxylic acid group can form hydrogen bonds, enhancing its binding affinity to target proteins or enzymes.
Comparison with Similar Compounds
Structural Variations and Key Features
Functional Group Impact on Properties
- Electron-Withdrawing Groups (e.g., -CN, -SO₂Cl): The cyano group in the target compound enhances acidity and stabilizes negative charge in deprotonated forms, favoring interactions with basic residues in biological targets . Sulfamoyl (-SO₂NH-) and chlorosulfonyl (-SO₂Cl) groups increase polarity, improving water solubility but reducing membrane permeability .
- Cyclopropyl sulfamoyl () offers metabolic stability due to reduced susceptibility to oxidative degradation.
Pharmacological and Industrial Relevance
- Sulfonamide Derivatives (e.g., ):
- Chlorosulfonyl Precursor ():
- Serves as a reactive intermediate for synthesizing sulfonamide drugs via nucleophilic substitution with amines.
- Heterocyclic Variants (e.g., ):
- Pyrrole-substituted analogs may interact with heme-containing proteins or act as kinase inhibitors.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
